Cas no 327106-16-1 (QCUTVLVBHNSNHX-UHFFFAOYSA-N)

• Product Name: QCUTVLVBHNSNHX-UHFFFAOYSA-N
• CAS No: 327106-16-1
• MF: C₁₇H₁₂N₂O₃
• MW: 292.2887840271
• CID: 5417246
• PubChem ID: 2322801
• Update Time: 2025-07-17

QCUTVLVBHNSNHX-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• QCUTVLVBHNSNHX-UHFFFAOYSA-N
• methyl 5-oxo-5H,11H-isoindolo2,1-aquinazoline-2-carboxylate

• Inchi： 1S/C17H12N2O3/c1-22-17(21)10-6-7-13-14(8-10)19-9-11-4-2-3-5-12(11)15(19)18-16(13)20/h2-8H,9H2,1H3
• InChI Key： QCUTVLVBHNSNHX-UHFFFAOYSA-N
• SMILES： N12CC3=C(C1=NC(=O)C1=C2C=C(C(OC)=O)C=C1)C=CC=C3

Computed Properties

• Exact Mass: 292.08479225g/mol
• Monoisotopic Mass: 292.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on QCUTVLVBHNSNHX-UHFFFAOYSA-N

Research Briefing on Chemical Compound 327106-16-1 and Product QCUTVLVBHNSNHX-UHFFFAOYSA-N in the Field of Chemical Biology and Medicine

In recent years, the chemical compound with the identifier 327106-16-1 has garnered significant attention in the field of chemical biology and medicine due to its potential therapeutic applications. This compound, along with the product designated as QCUTVLVBHNSNHX-UHFFFAOYSA-N, has been the subject of extensive research aimed at understanding its biochemical properties, mechanisms of action, and potential clinical benefits. This research briefing aims to synthesize the latest findings related to these entities, providing a comprehensive overview for professionals in the field.

The compound 327106-16-1 is a small molecule with a unique chemical structure that has shown promise in targeting specific biological pathways. Recent studies have focused on its role in modulating enzyme activity, particularly in the context of metabolic disorders and cancer. The product QCUTVLVBHNSNHX-UHFFFAOYSA-N, which is derived from or related to this compound, has been investigated for its efficacy in drug delivery systems and as a potential therapeutic agent. The integration of these two entities in research highlights their synergistic potential in advancing medical science.

One of the key findings from recent research is the ability of 327106-16-1 to inhibit certain enzymes involved in inflammatory pathways. This inhibition has been demonstrated in vitro and in vivo, suggesting its potential as an anti-inflammatory agent. Additionally, QCUTVLVBHNSNHX-UHFFFAOYSA-N has been shown to enhance the bioavailability of 327106-16-1, thereby improving its therapeutic efficacy. These findings are particularly relevant for the development of new treatments for chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the application of 327106-16-1 and QCUTVLVBHNSNHX-UHFFFAOYSA-N in oncology. Preliminary studies have indicated that these compounds can induce apoptosis in certain cancer cell lines, with minimal toxicity to normal cells. This selective cytotoxicity is a promising attribute for cancer therapeutics, as it could reduce the side effects commonly associated with chemotherapy. Further research is needed to elucidate the precise mechanisms underlying this effect and to explore the potential for combination therapies with existing anticancer drugs.

In conclusion, the compound 327106-16-1 and the product QCUTVLVBHNSNHX-UHFFFAOYSA-N represent exciting avenues for research in chemical biology and medicine. Their unique properties and potential therapeutic applications make them valuable candidates for further investigation. Future studies should focus on optimizing their pharmacological profiles, conducting clinical trials, and exploring their use in combination therapies. The insights gained from this research could pave the way for innovative treatments for a range of diseases, ultimately improving patient outcomes.